Cas no 1361538-86-4 (2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine)

• Product Name: 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine
• CAS No: 1361538-86-4
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4923605
• Update Time: 2025-10-22

2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-10-3-1-7(14(20)16(10)22)9-6-25-13(5-12(9)24)8-2-4-11(19)17(23)15(8)21/h1-6H
• InChI Key： ZDRBRMSUFBGIDO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(C=C1F)C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 457
• XLogP3: 8
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine

Introduction to 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine (CAS No. 1361538-86-4)

2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine, identified by its CAS number CAS No. 1361538-86-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of halogenated pyridines, a category known for its diverse applications in medicinal chemistry and agrochemical development. The unique structural features of 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine, particularly the presence of multiple chlorine substituents and a fluorine atom on the pyridine ring, contribute to its distinct chemical properties and potential biological activities.

The synthesis and characterization of 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine have been extensively studied due to its relevance in designing novel pharmaceutical agents. The compound's structure allows for interactions with various biological targets, making it a valuable scaffold for drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound more accurately, facilitating its integration into drug development pipelines.

In recent years, the interest in halogenated pyridines has surged due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The electron-withdrawing nature of chlorine atoms and the electron-donating effect of fluorine atoms in 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine make it an ideal candidate for modulating biological pathways. For instance, studies have shown that such compounds can exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation.

The pharmaceutical industry has been exploring the potential of 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine as a precursor for developing treatments against various diseases. Its structural motif is reminiscent of several known drugs that have demonstrated efficacy in clinical trials. Researchers are particularly interested in its ability to cross the blood-brain barrier, which could make it useful for treating neurological disorders. Additionally, the compound's stability under various conditions makes it suitable for formulation into oral or injectable medications.

From an agrochemical perspective, 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine has shown promise as a lead compound for developing new pesticides. Its structural complexity allows it to interact with biological targets in pests while minimizing toxicity to non-target organisms. This property is crucial for creating environmentally friendly agrochemicals that are effective yet safe for use in agricultural practices.

The synthetic route to 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the chlorination of biphenyl derivatives followed by functionalization with fluorine atoms. Advanced catalytic methods have been employed to improve yields and reduce byproduct formation. These synthetic strategies not only enhance the production efficiency but also align with green chemistry principles by minimizing waste and hazardous reactions.

In conclusion, 2,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine (CAS No. 1361538-86-4) represents a significant advancement in the field of halogenated pyridines. Its unique structure and versatile applications make it a cornerstone in both pharmaceutical and agrochemical research. As scientific understanding continues to evolve, this compound is expected to play an even greater role in developing innovative solutions for global health and agricultural challenges.